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Compound of Interest

Compound Name: SR-717 free acid

Cat. No.: B3039196 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling SR-717
free acid. Adherence to these procedures is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

SR-717 free acid is a non-nucleotide STING (Stimulator of Interferon Genes) agonist with

potential applications in antitumor research.[1][2] While a valuable tool, it is classified as a

hazardous substance requiring specific handling and disposal protocols. The Safety Data

Sheet (SDS) identifies SR-717 free acid as an acute oral toxin (Category 4), a skin irritant

(Category 2), a serious eye irritant (Category 2A), and a potential cause of respiratory irritation

(Category 3).[3]

Essential Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling SR-717 free acid to ensure

the appropriate level of protection. The following table summarizes the minimum required PPE.
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PPE Category Specification Rationale

Hand Protection Nitrile or butyl rubber gloves.

Provides a chemical-resistant

barrier to prevent skin contact.

[4][5]

Eye and Face Protection
Safety goggles with side-

shields or a full-face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[3]

[4]

Body Protection
A lab coat or an impervious

apron.

Shields skin and personal

clothing from spills and

contamination.[3][4][6]

Respiratory Protection

A suitable respirator (e.g., N95)

should be used when handling

the powder outside of a

certified chemical fume hood.

Prevents inhalation of the

powder, which can cause

respiratory tract irritation.[3][5]

Step-by-Step Handling and Disposal Plan
Engineering Controls: All work with SR-717 free acid powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[3] An accessible safety shower and eyewash station are mandatory in the work area.

[3]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering it with an absorbent, disposable liner.

Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount

in a fume hood to avoid generating dust.

Solution Preparation: When preparing solutions, always add the acid to the solvent, never

the other way around, to prevent splashing.[6]
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Spill Management: In the event of a small spill, use an appropriate absorbent material such

as lime, soda ash, or sodium bicarbonate to neutralize and contain the substance.[7] The

contained waste should then be carefully transferred to a labeled hazardous waste container.

[7] For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan:

All waste containing SR-717 free acid, including empty containers, contaminated PPE, and

spill cleanup materials, must be treated as hazardous waste.

Segregation: Collect all SR-717 free acid waste in a designated, leak-proof, and clearly

labeled container.[7][8]

Neutralization (for solutions): If institutional policy allows, aqueous solutions of SR-717 free
acid may be neutralized with a suitable base (e.g., sodium bicarbonate) to a pH between 6.6

and 7.4 before disposal.[8][9] This should be done slowly and with caution in a fume hood.

Final Disposal: Dispose of all hazardous waste through your institution's designated

hazardous waste management service.[7][10] Do not pour SR-717 free acid waste down the

drain.[7]

Emergency Procedures: First Aid
In case of accidental exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[3][11] Seek

immediate medical attention.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes.[3][11] Seek medical

attention if irritation persists.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration.[3][11] Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[3][11] Seek immediate medical attention.

[3]

Safe Handling Workflow
The following diagram illustrates the logical steps for safely handling SR-717 free acid in a

laboratory setting.

Caption: Logical workflow for the safe handling of SR-717 free acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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